Cas no 2138139-79-2 (3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide)

• Product Name: 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide
• CAS No: 2138139-79-2
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 6276191
• PubChem ID: 165953281
• Update Time: 2025-06-08

3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide
• EN300-1130709
• 2138139-79-2
• 3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propanamide

• Inchi： 1S/C9H15N5O/c10-3-1-9(15)13-8-2-4-12-14(8)7-5-11-6-7/h2,4,7,11H,1,3,5-6,10H2,(H,13,15)
• InChI Key： LQXQIAFNPYHTTO-UHFFFAOYSA-N
• SMILES： O=C(CCN)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 85Ų

Additional information on 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide

Professional Introduction to 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide (CAS No. 2138139-79-2)

3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2138139-79-2, represents a fusion of heterocyclic scaffolds, specifically azetidine and pyrazole, which are well-documented for their biological activity. The presence of multiple functional groups, including an amide linkage and amino substituents, enhances its potential as a pharmacophore in drug design.

The molecular structure of 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide encompasses a propanamide side chain that bridges the azetidine and pyrazole rings. This configuration not only imparts flexibility to the molecule but also allows for diverse interactions with biological targets. The azetidine ring, in particular, is known for its role in modulating enzyme activity and receptor binding, making it a valuable component in the development of therapeutic agents.

In recent years, there has been a surge in research focused on designing molecules that can selectively interact with biological pathways implicated in various diseases. The combination of azetidine and pyrazole moieties in 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide has been explored for its potential in addressing challenges related to inflammation, cancer, and infectious diseases. The amide group serves as a hinge region, enabling the molecule to adopt multiple conformations that can optimize binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The modular nature of its structure allows chemists to easily modify specific regions while retaining the core pharmacophoric elements. This adaptability has made it a subject of interest for medicinal chemists seeking to develop novel treatments with improved efficacy and reduced side effects.

The latest advancements in computational chemistry have further enhanced the understanding of how 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide interacts with biological targets. Molecular docking studies have revealed that this compound can bind to enzymes and receptors with high specificity, suggesting its utility in developing targeted therapies. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for predicting its reactivity and stability.

In vitro studies have begun to unravel the pharmacological profile of 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide. Initial results indicate that it exhibits inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling pathways. These findings are particularly promising for the development of drugs that can modulate these pathways without causing significant off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired heterocyclic framework efficiently. These methods not only improve yield but also enhance purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

The role of prodrug strategies in enhancing drug delivery has also been explored with 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropanamide. By modifying its chemical structure to improve solubility or bioavailability, researchers aim to develop formulations that can overcome limitations associated with oral or intravenous administration. Such advancements could lead to more effective treatments with better patient compliance.

The future prospects for this compound are vast, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the discovery process, leading to faster translation of laboratory findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like 3-amino-N-1-(azetidin-3-ylyl)-1H-pyrazol-ylylpropanamide will play a pivotal role in shaping new treatment paradigms.

In conclusion, 3-amino-N-la(azetidin-la(3-ylyl))-laH-pyrazol-la(5-ylyl)propanamide (CAS No. 2138139-la9) stands out as a promising candidate in pharmaceutical research due to its unique structural features and biological potential. Its ability to interact selectively with disease-relevant targets makes it an invaluable tool for drug discovery efforts aimed at addressing some of the most challenging medical conditions today.